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Introduction
Lethal (3) malignant brain tumor-like protein 3 (L3MBTL3) is a member of the malignant brain

tumor (MBT) family of transcriptional repressors.[1][2] These proteins act as "readers" of post-

translational modifications, specifically recognizing and binding to mono- and di-methylated

lysine (Kme) residues on histone tails and other proteins.[1][3][4] This reader function is crucial

for L3MBTL3's role in chromatin regulation, transcriptional repression, and mediating the

ubiquitin-dependent degradation of key cellular proteins like DNMT1 and SOX2.[5][6][7]

Dysregulation of protein-protein interactions (PPIs) involving L3MBTL3 has been implicated in

various diseases, making it an important target for investigation.[8][9]

Chemical probes are small molecules designed to selectively modulate the function of a

specific protein, enabling the study of its biological roles.[10][11] UNC1215 is a potent,

selective, and cell-permeable chemical probe for L3MBTL3.[1][2] It competitively binds to the

Kme-binding pocket of the L3MBTL3 MBT domains, thereby displacing methylated binding
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partners and disrupting its native PPIs.[1][12] These application notes provide detailed

protocols for utilizing UNC1215 to validate and investigate the PPIs of L3MBTL3.

UNC1215 Chemical Probe Profile
UNC1215 serves as a first-in-class compound for interrogating the function of methyl-lysine

reader domains.[8] Its well-characterized properties make it an ideal tool for cellular and

biochemical assays.

Parameter Value Method

Binding Affinity (Kd) 120 nM
Isothermal Titration

Calorimetry (ITC)

Inhibitory Potency (IC50) 40 nM AlphaScreen Assay

Selectivity
>50-fold vs. other MBT family

members
Biochemical Assays

Mechanism of Action
Competitive antagonist of Kme

binding

AlphaScreen, X-Ray

Crystallography

Cellular Activity
Disrupts L3MBTL3 interactions

in cells
Co-Immunoprecipitation, FRAP

Table 1: Summary of quantitative data for the L3MBTL3 chemical probe UNC1215. Data

sourced from multiple studies.[1][2][12]

Mechanism of Action and Biological Context
UNC1215 functions by occupying the aromatic cages within the MBT domains of L3MBTL3 that

are responsible for recognizing methylated lysine. X-ray crystallography has revealed a unique

2:2 polyvalent mode of interaction between UNC1215 and L3MBTL3.[1][2][12] By blocking the

Kme binding site, UNC1215 effectively prevents L3MBTL3 from engaging with its protein

partners, providing a powerful method to probe the functional consequences of these

interactions.
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Native State: L3MBTL3 Interaction UNC1215-Treated State: Interaction Disrupted

L3MBTL3

Methylated
Protein (e.g., BCLAF1)

 Binds Kme

Downstream
Function

L3MBTL3

Methylated
Protein (e.g., BCLAF1)

 Binding
Inhibited

UNC1215

 Competitively Binds

Function
Blocked
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L3MBTL3

Methylated
Histones BCLAF1 RBPJ CRL4-DCAF5

E3 Ligase

Methylated
SOX2

Chromatin Compaction
Transcriptional Repression Apoptosis / DDR KDM1A

(LSD1)

 recruits

Notch Pathway
Repression

 ubiquitinates

SOX2 Degradation

Start:
HEK293T cells expressing

Flag-L3MBTL3

Treat cells with
1µM UNC1215 or
DMSO (control)

for 4-6 hours

Lyse cells in
non-denaturing

lysis buffer

Pre-clear lysate with
control IgG beads

Immunoprecipitate with
anti-Flag antibody

conjugated to beads

Wash beads 3-5x
with lysis buffer

Elute proteins
from beads with

SDS sample buffer

Analyze eluate by
SDS-PAGE and

Western Blot

End:
Detect L3MBTL3 and

interacting partner
(e.g., BCLAF1)

Start:
Cells grown on
glass coverslips

Treat with UNC1215
or DMSO (control)

Fix, permeabilize,
and block cells

Incubate with primary
antibodies (e.g., anti-L3MBTL3

& anti-partner) from
different species

Add PLA probes
(secondary antibodies with

oligonucleotides)

Ligate probes in
close proximity to
form a DNA circle

Amplify DNA circle via
rolling circle amplification

Detect amplified product
with fluorescent probes

End:
Image with fluorescence
microscope and quantify

PLA signals (foci)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1191890?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

